3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol

• Molecular Formula: C8H11ClN2O2S
• Molecular Weight: 234.70 g/mol
• IUPAC Name: 3-(6-chloro-2-methylpyrimidin-4-yl)sulfanylpropane-1,2-diol
• InChI: InChI=1S/C8H11ClN2O2S/c1-5-10-7(9)2-8(11-5)14-4-6(13)3-12/h2,6,12-13H,3-4H2,1H3
• InChI Key: YHMGTXVOFIKOCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)SCC(CO)O

Description

3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol is a chemical compound that features a pyrimidine ring substituted with a chlorine atom and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol typically involves the reaction of 6-chloro-2-methylpyrimidine-4-thiol with an appropriate diol compound under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or alcohol derivatives.

Substitution: Nucleophilic substitution reactions can replace the chlorine atom with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce various substituted pyrimidine derivatives.

Scientific Research Applications

3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-((6-Chloro-2-methylpyrimidin-4-yl)amino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• 2-Amino-6-methylpyrimidine-4-thiol
• 6-Chloro-2-methylpyrimidine-4-amine

Uniqueness

3-((6-Chloro-2-methylpyrimidin-4-yl)thio)propane-1,2-diol is unique due to its specific substitution pattern and the presence of both a thioether and diol functional group. This combination of features imparts distinct chemical and biological properties, making it valuable for various applications.